Cas no 2228364-30-3 (2,2-difluoro-1-(1H-indol-5-yl)ethan-1-one)

• Product Name: 2,2-difluoro-1-(1H-indol-5-yl)ethan-1-one
• CAS No: 2228364-30-3
• MF: C₁₀H₇F₂NO
• MW: 195.165489435196
• CID: 6395320
• PubChem ID: 165841492
• Update Time: 2025-10-21

2,2-difluoro-1-(1H-indol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(1H-indol-5-yl)ethan-1-one
• EN300-1668145
• 2228364-30-3

• Inchi： 1S/C10H7F2NO/c11-10(12)9(14)7-1-2-8-6(5-7)3-4-13-8/h1-5,10,13H
• InChI Key： HQOALVOQXYFHRO-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC2=C(C=CN2)C=1)=O)F

Computed Properties

• Exact Mass: 195.04957017g/mol
• Monoisotopic Mass: 195.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 32.9Ų

Additional information on 2,2-difluoro-1-(1H-indol-5-yl)ethan-1-one

Comprehensive Overview of 2,2-Difluoro-1-(1H-indol-5-yl)ethan-1-one (CAS No. 2228364-30-3): Properties, Applications, and Industry Insights

The compound 2,2-difluoro-1-(1H-indol-5-yl)ethan-1-one (CAS No. 2228364-30-3) is a fluorinated indole derivative gaining attention in pharmaceutical and agrochemical research. With the rising demand for fluorinated organic compounds in drug discovery, this molecule stands out due to its unique structural features and potential bioactive properties. The presence of difluoro and indole moieties makes it a promising candidate for modulating biological activity, a topic frequently searched in AI-driven drug design platforms.

Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing the production of 2,2-difluoro-1-(1H-indol-5-yl)ethan-1-one. Researchers are exploring catalytic methods and microwave-assisted reactions to improve yield and reduce waste, aligning with the industry's shift toward eco-friendly processes. These advancements address common queries like "How to synthesize fluorinated ketones efficiently?"—a hot topic in organic chemistry forums.

The physicochemical properties of CAS No. 2228364-30-3, such as its melting point, solubility, and stability, are critical for its application in medicinal chemistry. Studies suggest its potential as a building block for kinase inhibitors or antimicrobial agents, reflecting the growing focus on precision medicine and antibiotic resistance solutions. This aligns with frequent searches like "fluorinated indoles in drug development" on academic databases.

In the material science sector, 2,2-difluoro-1-(1H-indol-5-yl)ethan-1-one is investigated for its photophysical properties, relevant to OLEDs and sensors. Its electron-withdrawing characteristics make it valuable for designing advanced functional materials, a niche explored in nanotechnology circles. Users often search for "fluorinated ketones in optoelectronics," highlighting cross-disciplinary interest.

Regulatory and safety assessments of CAS No. 2228364-30-3 emphasize proper handling protocols and storage conditions, though it is not classified as hazardous under current guidelines. This addresses FAQs like "Is 2,2-difluoro-1-(1H-indol-5-yl)ethan-1-one toxic?"—a concern for laboratory professionals and industrial users.

Future research directions may explore its role in covalent organic frameworks (COFs) or proteolysis-targeting chimeras (PROTACs), areas trending in high-impact journals. By integrating computational modeling and high-throughput screening, scientists aim to unlock its full potential, answering queries like "How to predict reactivity of fluorinated indoles?"—a frequent subject in AI-aided chemistry discussions.